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Compound of Interest

Compound Name: Erbium trinitrate

CAS No.: 10168-80-6

Cat. No.: B162374

Get Quote

Executive Summary
Erbium(III) nitrate, commonly referred to as erbium trinitrate, is a highly soluble inorganic salt

that serves as a foundational precursor in modern materials science, photonics, and

nanomedicine. Due to the unique electron configuration of the erbium ion (Er³⁺), which allows

for intra-4f transitions, this compound is indispensable for synthesizing up-conversion

nanoparticles, doping optical fibers, and fabricating advanced ceramic sensors. This technical

guide provides an authoritative breakdown of its molecular properties, hydration states, and

field-proven synthesis methodologies, designed to empower researchers with self-validating

experimental workflows.

Chemical Identity: Formula, Molecular Weight, and
Hydration States
In laboratory and industrial settings, erbium trinitrate rarely exists in a purely anhydrous state.

The high charge density of the Er³⁺ cation, coupled with the lanthanide contraction effect,
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creates a strong thermodynamic driving force to coordinate with water molecules.

Consequently, it is most frequently encountered as a pentahydrate or hexahydrate.

Understanding the precise molecular weight of the specific hydration state is critical for

stoichiometric calculations in precursor solutions. A failure to account for the mass of

coordinated water will result in suboptimal doping concentrations and phase impurities in

downstream applications.

Quantitative Physicochemical Data
The following table summarizes the core structural and physical data across the three primary

states of erbium trinitrate:

Property Anhydrous Pentahydrate Hexahydrate

Chemical Formula Er(NO₃)₃ Er(NO₃)₃·5H₂O Er(NO₃)₃·6H₂O

Molecular Weight 353.27 g/mol 443.35 g/mol 461.37 g/mol

PubChem CID 159265 53249207 202892

CAS Number 10031-51-3 10031-51-3 13476-05-6

Appearance Pink crystals Pink crystalline solid Pink crystalline solid

Solubility
Highly soluble in H₂O,

EtOH

Highly soluble in H₂O,

EtOH

Highly soluble in H₂O,

EtOH

Data supported by PubChem compound databases for the1 [[1]] and 2 [[2]], as well as

standard 3 [[3]].

Mechanistic Synthesis of Erbium Trinitrate
The synthesis of high-purity erbium trinitrate requires the controlled dissolution of erbium

oxide (Er₂O₃) in nitric acid.

Protocol 1: Acidic Dissolution and Crystallization
Step 1: Stoichiometric Preparation Suspend 10.0 g of high-purity Er₂O₃ powder in 50 mL of

deionized water. Causality: Pre-suspending the oxide prevents localized flash-boiling and
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uneven reaction rates when the concentrated acid is introduced.

Step 2: Acidification Slowly add 25 mL of 8M HNO₃ under continuous magnetic stirring. Heat

the reaction vessel to 80°C. Causality: The high activation energy required to break the robust

Er-O bonds in the crystal lattice necessitates thermal input. The reaction proceeds as: Er₂O₃ +

6 HNO₃ → 2 Er(NO₃)₃ + 3 H₂O

Step 3: Evaporation and Concentration Once the solution becomes completely transparent and

pink, reduce the heat to 60°C to slowly evaporate the excess water and unreacted nitric acid.

Causality: Slow evaporation is critical. Rapid boiling leads to localized overheating, which can

prematurely decompose the nitrate into insoluble erbium oxynitrates, ruining the batch purity.

Step 4: Self-Validating System (Gravimetric & Visual) Validation: The system validates its

completion visually when the opaque suspension transitions to a clear, pale-pink solution.

Quantitatively, perform a gravimetric analysis on the final crystallized product. The theoretical

yield shift from Er₂O₃ (382.52 g/mol ) to 2 × Er(NO₃)₃·5H₂O (886.7 g/mol ) should reflect a

mass increase factor of ~2.31. A yield deviation >2% indicates incomplete dissolution or

excessive thermal dehydration.

Downstream Application: Synthesis of Erbium
Oxide Nanoparticles
Erbium trinitrate is extensively utilized as a precursor for the biosynthesis and chemical

precipitation of 4 [[4]]. These nanoparticles are critical 5 [[5]] and in6 [[6]].

Protocol 2: Precursor-to-Nanoparticle Conversion
Step 1: Precursor Solvation Dissolve 0.1M Er(NO₃)₃·5H₂O in 100 mL of deionized water.

Causality: The nitrate salt is chosen over chlorides or sulfates because the NO₃⁻ ion

decomposes cleanly into volatile gases (NO₂, O₂) during later calcination, leaving no solid

residue.

Step 2: pH-Driven Precipitation Add ammonium hydroxide (NH₄OH) dropwise until the pH

reaches 8.5 to 9.0. Causality: The alkaline environment induces the nucleation of erbium

hydroxide (Er(OH)₃). Slow, dropwise addition controls the nucleation rate, preventing bulk

agglomeration and ensuring the particles remain on the nanoscale.
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Step 3: Centrifugation and Washing Centrifuge the colloidal suspension at 8000 RPM for 20

minutes. Wash the pellet thrice with absolute ethanol and deionized water. Causality: This step

removes the spectator ions (NH₄⁺ and NO₃⁻) and prevents steric hindrance during the drying

phase.

Step 4: Thermal Calcination Heat the washed precipitate in a muffle furnace at 700°C for 4

hours. Causality: High-temperature calcination drives off the hydroxyl groups, initiating a phase

transition from amorphous hydroxide to highly crystalline cubic Er₂O₃ nanoparticles.

Step 5: Self-Validating System (Spectroscopic) Validation: The purity of the synthesized

nanoparticles is internally validated using Fourier Transform Infrared (FTIR) spectroscopy. The

complete disappearance of the sharp nitrate stretching band at 1380 cm⁻¹ and the broad

hydroxyl band at 3400 cm⁻¹, coupled with the emergence of a strong Er-O vibrational band at

~560 cm⁻¹, definitively confirms the total phase transition from the nitrate precursor to pure

Er₂O₃.

Visualizing the Precursor-to-Nanoparticle Workflow
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Workflow of Erbium Trinitrate synthesis and its downstream conversion into Er2O3

nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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